Cas no 2229662-46-6 (4-3-chloro-4-(trifluoromethyl)phenylbut-3-en-2-one)

• Product Name: 4-3-chloro-4-(trifluoromethyl)phenylbut-3-en-2-one
• CAS No: 2229662-46-6
• MF: C₁₁H₈ClF₃O
• MW: 248.628832817078
• CID: 6376743
• PubChem ID: 165703221
• Update Time: 2025-10-30

4-3-chloro-4-(trifluoromethyl)phenylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-3-chloro-4-(trifluoromethyl)phenylbut-3-en-2-one
• 4-[3-chloro-4-(trifluoromethyl)phenyl]but-3-en-2-one
• 2229662-46-6
• EN300-1939647

• Inchi： 1S/C11H8ClF3O/c1-7(16)2-3-8-4-5-9(10(12)6-8)11(13,14)15/h2-6H,1H3/b3-2+
• InChI Key： IFMSZSJAXTUORC-NSCUHMNNSA-N
• SMILES： ClC1C=C(/C=C/C(C)=O)C=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 248.0215771g/mol
• Monoisotopic Mass: 248.0215771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-3-chloro-4-(trifluoromethyl)phenylbut-3-en-2-one

Chemical Profile of 4-3-chloro-4-(trifluoromethyl)phenylbut-3-en-2-one (CAS No. 2229662-46-6)

4-3-chloro-4-(trifluoromethyl)phenylbut-3-en-2-one, identified by its Chemical Abstracts Service number CAS No. 2229662-46-6, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of α,β-unsaturated ketones, which are widely recognized for their versatility in synthetic chemistry and biological activity. The presence of both chloro and trifluoromethyl substituents in its aromatic ring enhances its reactivity and potential applications in medicinal chemistry.

The molecular structure of 4-3-chloro-4-(trifluoromethyl)phenylbut-3-en-2-one consists of a phenyl ring substituted at the 3-position with a chloro group and at the 4-position with a trifluoromethyl group, connected to a butenone backbone. This arrangement imparts distinct electronic and steric characteristics, making it a valuable intermediate in the synthesis of more complex molecules. The trifluoromethyl group, in particular, is known for its ability to modulate metabolic stability and binding affinity in drug candidates, while the chloro group can serve as a versatile handle for further functionalization via nucleophilic substitution reactions.

In recent years, there has been significant interest in α,β-unsaturated ketones as pharmacophores due to their ability to engage with biological targets through multiple interactions. The conjugated system of 4-3-chloro-4-(trifluoromethyl)phenylbut-3-en-2-one allows for effective π-stacking interactions with aromatic residues in proteins, which is a key consideration in drug design. Furthermore, the unsaturated ketone moiety can participate in Michael addition reactions, a fundamental transformation in organic synthesis that has been leveraged in the development of novel therapeutic agents.

Current research in medicinal chemistry highlights the utility of such compounds in addressing various therapeutic challenges. For instance, studies have demonstrated that derivatives of α,β-unsaturated ketones can exhibit inhibitory activity against enzymes involved in inflammatory pathways. The specific substitution pattern of 4-3-chloro-4-(trifluoromethyl)phenylbut-3-en-2-one may confer selectivity for certain biological targets, making it a promising scaffold for further optimization. The trifluoromethyl group, while enhancing lipophilicity, also contributes to metabolic stability, which is a critical factor in drug candidate progression.

The synthesis of 4-3-chloro-4-(trifluoromethyl)phenylbut-3-en-2-one typically involves multi-step organic transformations starting from commercially available precursors. Common strategies include Friedel-Crafts acylation followed by selective functional group transformations to introduce the chloro and trifluoromethyl groups. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have also been explored to improve yield and selectivity. These synthetic approaches underscore the compound's importance as a building block in industrial-scale chemical manufacturing.

Beyond its synthetic utility, 4-3-chloro-4-(trifluoromethyl)phenylbut-3-en-2-one has shown potential in preclinical studies as an intermediate for developing novel therapeutic agents. Researchers are investigating its derivatives for their potential applications in oncology, neurology, and anti-inflammatory therapies. The ability to fine-tune the electronic properties of the molecule through structural modifications offers a pathway to discover compounds with enhanced pharmacological profiles. Collaborative efforts between academic researchers and pharmaceutical companies are increasingly focused on harnessing such intermediates to accelerate drug discovery pipelines.

The chemical properties of 4-3-chloro-4-(trifluoromethyl)phenylbut-3-en-2-one also make it an attractive candidate for material science applications. Its conjugated system and functional groups allow for interactions with other molecules, enabling applications in organic electronics and sensors. While these applications are still under exploration, they highlight the broad utility of this compound beyond traditional pharmaceuticals.

In conclusion,4-chloro-trifluoromethyl-substituted butenone derivatives like 4-(trifluoromethyl)-3-chlorophenylbutenone (CAS No: 2229662−46−6) continue to be subjects of intense research due to their structural complexity and functional diversity. The ongoing studies into their biological activities and synthetic applications underscore their significance as key intermediates in modern chemical research. As methodologies for drug discovery evolve, compounds such as this one will remain integral to advancing therapeutic solutions across multiple disciplines.